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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Calcium periodate

CAS No.: 22700-17-0

Cat. No.: S13205592

The table below summarizes the fundamental identifying information and hazardous properties of calcium

periodate as reported by chemical suppliers.

Property Description

Common Formula  Cas(Hz210e)224H20 (Tetrahydrate form) [1] [2]

CAS Registry 77353-51-6 [3] [2]

Number

Appearance White crystals or powder [1]
Hazard Oxidizer, Irritant [1]
Pictograms

Signal Word Danger [1]

Hazard Statements H272: May intensify fire; oxidizer [1] [4]. H315-H319: Causes skin and serious
eye irritation [1]. H335: May cause respiratory irritation [1].

Precautionary P220: Keep away from heat/sparks/open flames/hot surfaces [1]. P261: Avoid
Statements breathing dust/fume [1]. P280: Wear protective gloves/protective clothing/eye
protection [1].
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Storage & Handling Guidelines

Adhering to proper storage conditions is critical for maintaining the stability and safe handling of calcium

periodate.

e Storage Conditions: Store in a cool, dry place [4]. Keep the container tightly closed [1].

¢ Storage Compatibility: Store with other oxidizing agents such as chlorates, bromates, iodates,
and peroxides [4]. This practice prevents contact with incompatible materials.

e Material Incompatibility: This is a strong oxidizing solid. Keep away from combustible materials,
strong reducers, finely powdered metals, and organic compounds [1] [4]. Mixing with these
materials significantly increases fire or explosion risk, especially upon heating [4].

¢ Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye
protection [1]. Handle only in a hood or well-ventilated area to avoid inhaling dust [1].

Troubleshooting Common Experimental Issues

The following guide addresses potential problems you might encounter when working with calcium

periodate.

Issue Possible Cause Solution

Unexpected reaction Contact with organic or Immediately isolate from contaminants.

vigor | decomposition  combustible materials; Ensure storage area is cool and free of
excessive heat [1] [4]. incompatible substances.

Low oxidation yield Material decomposition due to  Test oxidizing strength on a small scale.
improper storage; use of old Source new material and ensure fresh,
or degraded stock. proper storage.

Irritation (skin, eyes, Exposure to dust or powder Use in a fume hood, wear appropriate

respiratory) without adequate PPE [1]. gloves, goggles, and a lab coat. Rinse

exposed area thoroughly with water if
contact occurs [1].

Experimental Considerations & Synthesis

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s13205592?utm_src=pdf-body
https://www.smolecule.com/products/s13205592?utm_src=pdf-body
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/?srsltid=AfmBOoomOIP6_0OZIYxn3np5j2A3MdVMObs_WpFa4Y4NNncgyKfuG00G
https://www.americanelements.com/calcium-periodate-77353-51-6
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/?srsltid=AfmBOoomOIP6_0OZIYxn3np5j2A3MdVMObs_WpFa4Y4NNncgyKfuG00G
https://www.americanelements.com/calcium-periodate-77353-51-6
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/?srsltid=AfmBOoomOIP6_0OZIYxn3np5j2A3MdVMObs_WpFa4Y4NNncgyKfuG00G
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/?srsltid=AfmBOoomOIP6_0OZIYxn3np5j2A3MdVMObs_WpFa4Y4NNncgyKfuG00G
https://www.americanelements.com/calcium-periodate-77353-51-6
https://www.americanelements.com/calcium-periodate-77353-51-6
https://www.smolecule.com/products/s13205592?utm_src=pdf-body
https://www.smolecule.com/products/s13205592?utm_src=pdf-body
https://www.americanelements.com/calcium-periodate-77353-51-6
https://www.flinnsci.com/sds_200.05-calcium-iodate/sds_200.05/?srsltid=AfmBOoomOIP6_0OZIYxn3np5j2A3MdVMObs_WpFa4Y4NNncgyKfuG00G
https://www.americanelements.com/calcium-periodate-77353-51-6
https://www.americanelements.com/calcium-periodate-77353-51-6
https://www.smolecule.com/products/s13205592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

While direct protocols for using calcium periodate in drug development are not available in the search

results, here is relevant information for experimental planning.

e Solubility: Calcium periodate is noted as being only slightly soluble in water [1]. This property is a
key consideration when designing reaction mixtures, as it may affect reaction kinetics and necessitate
specific solvent systems.

¢ Synthesis Methods: If you need to prepare calcium periodate, common laboratory methods

include:
o Precipitation Reaction: Reacting sodium periodate with a calcium salt like calcium chloride: 2
NalO4 + CaClz —» Ca(l04)2 + 2 NaCl [5].
o Chlorine Oxidation: Oxidizing calcium iodate with chlorine in a basic environment [5].
o Electrochemical Synthesis: Oxidizing an iodate precursor electrochemically using a lead
dioxide (PbO2) anode in the presence of calcium ions [5].

The diagram below outlines the logical workflow for the safe storage and handling of calcium periodate in

a laboratory setting.
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Frequently Asked Questions
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What is the UN number for shipping calcium periodate? It is classified as UN1479, "Oxidizing solid,
n.o.s.", under Hazard Class 5.1 [1] [4].

Where can I find the full Safety Data Sheet (SDS)? A Safety Data Sheet for calcium periodate (CAS
#77353-51-6) can be sourced from chemical suppliers like GFS Chemicals [3].

Is calcium periodate soluble in organic solvents? The search results only specify its solubility in water.
Consult specific chemical literature or conduct small-scale solubility tests for information on organic

solvents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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